3-[3-(1-Aminocycloheptyl)-1,2,4-oxadiazol-5-yl]propanoic acid;hydrochloride

• IUPAC Name: 3-[3-(1-aminocycloheptyl)-1,2,4-oxadiazol-5-yl]propanoic acid;hydrochloride
• InChI: InChI=1S/C12H19N3O3.ClH/c13-12(7-3-1-2-4-8-12)11-14-9(18-15-11)5-6-10(16)17;/h1-8,13H2,(H,16,17);1H
• InChI Key: UWNCLXJRFVPSJU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(C2=NOC(=N2)CCC(=O)O)N.Cl
• Molecular Formula: C12H20ClN3O3
• Molecular Weight: 289.76 g/mol

Description

3-[3-(1-Aminocycloheptyl)-1,2,4-oxadiazol-5-yl]propanoic acid; hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as ACPD and belongs to the class of compounds known as agonists of metabotropic glutamate receptors. ACPD has been shown to have a wide range of effects on the central nervous system and has been used in various research studies to investigate the mechanisms of action of glutamate receptors.

Scientific Research Applications

Synthesis and Biological Applications

Research has demonstrated the synthesis of novel indole-based oxadiazole scaffolds showing potent inhibitory potential against enzymes, suggesting their utility in drug design and therapeutic applications. The study conducted by Nazir et al. (2018) highlights the synthesis of these compounds and their potential as urease inhibitors, which could be relevant for the development of treatments against diseases related to urease activity (Nazir et al., 2018).

Antiviral and Antibacterial Properties

Albratty et al. (2019) have synthesized 1,3,4-oxadiazole derivatives bearing thiophene, thiazole, coumarin, pyridine, and pyridazine derivatives as antiviral agents. Their findings suggest the potential of these compounds to act against various viruses, including Herpes simplex and Feline coronavirus, which points towards the possibility of using similar oxadiazole derivatives in antiviral research (Albratty et al., 2019).

Material Science Applications

In material science, Liou et al. (2006) explored aromatic poly(amine−1,3,4-oxadiazole)s containing donor and acceptor moieties for blue-light-emitting materials. This indicates the potential use of oxadiazole derivatives in the development of advanced materials for optoelectronic applications (Liou et al., 2006).

Chemotherapeutic Potential

The synthesis and evaluation of S-glycosyl and S-alkyl 1,2,4-triazinone derivatives, as presented by Saad and Moustafa (2011), underscore the chemotherapeutic potential of these compounds. Their work suggests that certain oxadiazole derivatives could serve as cytotoxic agents against different cancer cell lines, which could extend to the compound (Saad & Moustafa, 2011).